Cas no 1932599-24-0 ((1S,2S)-4-(2-aminoethyl)cyclopentane-1,2-diol)

• Product Name: (1S,2S)-4-(2-aminoethyl)cyclopentane-1,2-diol
• CAS No: 1932599-24-0
• MF: C₇H₁₅NO₂
• MW: 145.199502229691
• CID: 5290523
• Update Time: 2026-03-10

(1S,2S)-4-(2-aminoethyl)cyclopentane-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 1,2-Cyclopentanediol, 4-(2-aminoethyl)-, (1S,2S)-
• (1S,2S)-4-(2-aminoethyl)cyclopentane-1,2-diol

• Inchi： 1S/C7H15NO2/c8-2-1-5-3-6(9)7(10)4-5/h5-7,9-10H,1-4,8H2/t6-,7-/m0/s1
• InChI Key： XEFRGPKYCADAGM-BQBZGAKWSA-N
• SMILES： [C@H]1(O)CC(CCN)C[C@@H]1O

Additional information on (1S,2S)-4-(2-aminoethyl)cyclopentane-1,2-diol

Introduction to (1S,2S)-4-(2-aminoethyl)cyclopentane-1,2-diol (CAS No. 1932599-24-0)

(1S,2S)-4-(2-aminoethyl)cyclopentane-1,2-diol is a chiral compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. With the CAS number 1932599-24-0, this molecule represents a promising candidate for further research and development in drug discovery. The compound's stereochemistry, characterized by its specific configuration at the 1S and 2S positions, plays a crucial role in determining its interaction with biological targets.

The< strong>cyclopentane ring in this molecule provides a rigid scaffold that can influence the compound's binding affinity and selectivity. Additionally, the presence of a< strong>2-aminoethyl substituent introduces a polar and basic functional group, which can enhance solubility and interact with various biological receptors. These features make (1S,2S)-4-(2-aminoethyl)cyclopentane-1,2-diol an intriguing subject for studying its pharmacological effects.

Recent research in the field of medicinal chemistry has highlighted the importance of stereochemistry in drug design. The enantiomeric purity of (1S,2S)-4-(2-aminoethyl)cyclopentane-1,2-diol is essential for ensuring its efficacy and minimizing potential side effects. Advanced synthetic techniques have been employed to achieve high enantiomeric excess in the preparation of this compound, enabling researchers to explore its therapeutic potential more effectively.

In vitro studies have begun to uncover the biological activities of (1S,2S)-4-(2-aminoethyl)cyclopentane-1,2-diol. Initial findings suggest that this compound may exhibit properties relevant to pain management and neuroprotection. The< strong>cyclopentane diol moiety has been observed to interact with certain neurotransmitter receptors, potentially modulating pain signals in the nervous system. Furthermore, the< strong>aminoethyl group could contribute to its ability to cross the blood-brain barrier, making it a viable candidate for central nervous system therapies.

The structural similarity of (1S,2S)-4-(2-aminoethyl)cyclopentane-1,2-diol to known bioactive molecules has prompted researchers to investigate its potential as a lead compound for drug development. By leveraging computational modeling and high-throughput screening techniques, scientists are identifying derivatives of this compound that may enhance its pharmacological profile. These efforts aim to optimize its potency, selectivity, and pharmacokinetic properties for clinical applications.

The synthesis of (1S,2S)-4-(2-aminoethyl)cyclopentane-1,2-diol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Techniques such as asymmetric synthesis and chiral resolution have been utilized to obtain the desired stereochemical configuration. The development of efficient synthetic routes is crucial for scaling up production and making this compound more accessible for further research.

Ethical considerations are also important in the study of (1S,2S)-4-(2-aminoethyl)cyclopentane-1,2-diol. Researchers must adhere to stringent guidelines regarding animal testing and human trials to ensure the safety and well-being of all participants. Collaborative efforts between academic institutions and pharmaceutical companies are essential for advancing the understanding of this compound's therapeutic potential responsibly.

The future prospects of (1S,2S)-4-(2-aminoethyl)cyclopentane-1,2-diol are promising as ongoing studies continue to reveal new insights into its biological activities. Innovations in drug delivery systems may further enhance its clinical utility by improving bioavailability and targeting specificity. As research progresses, this compound is poised to contribute significantly to the development of novel treatments for various diseases.